1-(3-Chlorophenyl)-3-(4-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[4-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C22H21Cl2N5O2S/c23-15-3-1-5-17(11-15)25-21(31)27-22-26-18(14-32-22)13-20(30)29-9-7-28(8-10-29)19-6-2-4-16(24)12-19/h1-6,11-12,14H,7-10,13H2,(H2,25,26,27,31)
• InChI Key: QMOBLSBZYIWMLX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CC3=CSC(=N3)NC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C22H21Cl2N5O2S
• Molecular Weight: 490.4 g/mol

Description

1-(3-Chlorophenyl)-3-(4-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)urea is a useful research compound. Its molecular formula is C22H21Cl2N5O2S and its molecular weight is 490.4. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Analysis:

  • Novel urea derivatives similar to the specified compound have been synthesized for various purposes. For example, novel 1-(2,4-dichlorophenyl)-3-[4-aryl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-yl] urea derivatives were synthesized, and their structures confirmed via spectral analysis, showing promising antitumor activities (Ling et al., 2008).

• Pharmacological Properties:

  • The solubility and partitioning in biologically relevant solvents of similar compounds have been studied. This includes evaluation in different solvents and the determination of thermodynamic parameters of solubility and transfer processes, which are crucial for understanding drug delivery mechanisms (Volkova et al., 2020).

• Antibacterial Activity:

  • Some derivatives containing piperazine nucleus have been evaluated for their antibacterial activity, particularly against Bacillus Subtilis and Escherichia Coli, indicating moderate effectiveness (Deshmukh et al., 2017).

• Potential as Hypoglycemic Agents:

  • Research on substituted sulphonylureas/guanidine-based derivatives, which includes compounds structurally related to the queried chemical, has shown that they could act as hypoglycemic agents. These compounds were screened for their in vivo hypoglycemic activity and showed considerable potential (Panchal et al., 2017).

• Cytotoxic Activities:

  • Piperazinone derivatives similar to the specified compound have been synthesized and evaluated for their cytotoxic activities on cancer and normal cell lines. This research is significant for developing new cancer treatments (Ghasemi et al., 2020).

• Stability Studies:

  • Stability studies of pharmaceutical substances that include piperazine and similar structures have been conducted, particularly under stress conditions. This research is vital for understanding the stability and shelf-life of pharmaceutical compounds (Gendugov et al., 2021).